Cas no 65093-09-6 (Benzamide, N-(2-furanylmethyl)-N-2-propenyl-)

Benzamide, N-(2-furanylmethyl)-N-2-propenyl- structure
65093-09-6 structure
Product Name:Benzamide, N-(2-furanylmethyl)-N-2-propenyl-
CAS No:65093-09-6
MF:C15H15NO2
MW:241.285104036331
CID:2793345
PubChem ID:10728811
Update Time:2025-04-21

Benzamide, N-(2-furanylmethyl)-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • 65093-09-6
    • DTXSID30444079
    • N-Allyl-N-(furan-2-ylmethyl)benzamide
    • Benzamide, N-(2-furanylmethyl)-N-2-propenyl-
    • Inchi: 1S/C15H15NO2/c1-2-10-16(12-14-9-6-11-18-14)15(17)13-7-4-3-5-8-13/h2-9,11H,1,10,12H2
    • InChI Key: TVNUMHDBCAMFEJ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CN(C(C1C=CC=CC=1)=O)CC=C

Computed Properties

  • Exact Mass: 241.110278721Da
  • Monoisotopic Mass: 241.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 33.5Ų
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